Cas no 3570-55-6 (2,2'-Thiodiethanethiol)

2,2'-Thiodiethanethiol structure
2,2'-Thiodiethanethiol structure
Product Name:2,2'-Thiodiethanethiol
CAS No:3570-55-6
MF:C4H10S3
MW:154.317197322845
MDL:MFCD00004893
CID:44277
PubChem ID:87573293
Update Time:2025-04-18

2,2'-Thiodiethanethiol Chemical and Physical Properties

Names and Identifiers

    • 2,2'-Thiodiethanethiol
    • 2-Mercaptoethyl sulfide
    • Bis(2-mercaptoethyl) Sulfide
    • 2-(2-sulfanylethylsulfanyl)ethanethiol
    • 1,5-dimercapto-3-thiapentane
    • 2,2'-Dimercaptodiethyl sulfide
    • 2,2-Thiodiethanethiol
    • 3-Thia-1,5-pentanedithiol
    • 3-thiapentane-1,5-dithiol
    • Ethanethiol,2,2'-thiobis
    • Ethanethiol,2,2'-thiodi
    • trithiodiglycol
    • Ethanethiol, 2,2'-thiobis-
    • 2-Mercaptoethylsulfide
    • Bis(mercaptoethyl) sulfide
    • Ethanethiol, 2,2'-thiodi-
    • 2,2'-Sulfanediyldiethanethiol
    • 1-Mercapto-2-(mercaptoethylthio)ethane
    • OEU4AZC07S
    • bis(2-mercaptoethyl)sulfide
    • KSJBMDCFYZKAFH-UHFFFAOYSA-N
    • TDT
    • 2-(2-Sulfanylethylthi
    • NSC-4766
    • Bis(2-sulfanylethyl) sulfide
    • 2,2'-THIODI(ETHANETHIOL)
    • D91485
    • EINECS 222-671-0
    • bis-(2-mercaptoethyl)sulfide
    • CHEMBL3182274
    • SCHEMBL127427
    • 2-(2-Sulfanylethylthio)ethane-1-thiol
    • KSJBMDCFYZKAFH-UHFFFAOYSA-
    • NSC 4766
    • NS00022091
    • 2-MERCAPTOETHYL THIOETHER
    • 2,2'-DIMERCAPTODIETHYL THIOETHER
    • Tox21_301602
    • M1337
    • 3570-55-6
    • 2-((2-MERCAPTOETHYL)THIO)ETHANETHIOL
    • MFCD00004893
    • CAS-3570-55-6
    • InChI=1/C4H10S3/c5-1-3-7-4-2-6/h5-6H,1-4H2
    • Bis(.beta.-mercaptoethyl) sulfide
    • 2,2'-Thiodiethanethiol, technical grade, 90%
    • DTXSID4044660
    • 9027-67-2
    • 3-thia-1,5-pentane dithiol
    • FT-0691319
    • Q27285620
    • NCGC00256015-01
    • Nucleotidyltransferase, terminal deoxyribo-
    • Ethanethiol,2'-thiobis-
    • .beta.,.beta.'-Dimercaptoethyl sulfide
    • 2-[(2-Sulfanylethyl)sulfanyl]ethyl hydrosulfide #
    • UNII-OEU4AZC07S
    • NSC4766
    • Ethanethiol,2'-thiodi-
    • AKOS015898493
    • 1,4,7-TRITHIAHEPTANE
    • DTXCID2024660
    • AI3-62012
    • 2,2'-THIOBIS(ETHANETHIOL)
    • MDL： MFCD00004893
    • Inchi： 1S/C4H10S3/c5-1-3-7-4-2-6/h5-6H,1-4H2
    • InChI Key： KSJBMDCFYZKAFH-UHFFFAOYSA-N
    • SMILES： S(CCS)CCS

Computed Properties

  • Exact Mass: 153.99400
  • Monoisotopic Mass: 153.994
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 4
  • Complexity: 26.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.5
  • Topological Polar Surface Area: 27.3

Experimental Properties

  • Color/Form: Odorous liquid
  • Density: 1.183 g/mL at 25 °C(lit.)
  • Melting Point: -11°C
  • Boiling Point: 138°C/13mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:194°F
    Degrees Celsius:90°C
  • Refractive Index: n20/D 1.5961(lit.)
  • Solubility: Difficult to mix.
  • PSA: 102.90000
  • LogP: 1.57920
  • Solubility: Unable or difficult to mix

2,2'-Thiodiethanethiol Security Information

2,2'-Thiodiethanethiol Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2,2'-Thiodiethanethiol Pricemore >>

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2,2'-Thiodiethanethiol Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:3570-55-6)Bis(2-mercaptoethyl) sulfide
Order Number:sfd17186
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com

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Suzhou Senfeida Chemical Co., Ltd
(CAS:3570-55-6)Bis(2-mercaptoethyl) sulfide
sfd17186
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
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